Cas no 335418-40-1 (5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one)
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one
- 5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one
-
- Inchi: 1S/C21H15ClN2O3S/c1-12-2-4-14(5-3-12)18(25)16-17(13-6-8-15(22)9-7-13)24(20(27)19(16)26)21-23-10-11-28-21/h2-11,17,26H,1H3
- InChI Key: RBBMBHXBFROTTH-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CS2)C(C2=CC=C(Cl)C=C2)C(C(=O)C2=CC=C(C)C=C2)=C(O)C1=O
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3286-0012-2μmol |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-5μmol |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-10μmol |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-20μmol |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-1mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-2mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-3mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-4mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-5mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3286-0012-10mg |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one |
335418-40-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one
5-(4-Chlorophenyl)-3-Hydroxy-4-(4-Methylbenzoyl)-1-(1,3-Thiazol-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One: A Comprehensive Overview
5-(4-Chlorophenyl)-3-Hydroxy-4-(4-Methylbenzoyl)-1-(1,3-Thiazol-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One, also known by its CAS registry number CAS No. 335418-40-1, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound has garnered significant attention in recent years due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structure, synthesis, and latest research findings related to this compound.
The molecular structure of 5-(4-Chlorophenyl)-3-Hydroxy-4-(4-Methylbenzoyl)-1-(1,3-Thiazol-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One is characterized by a pyrrolone ring system with substituents that include a chlorophenyl group, a hydroxyl group, a methylbenzoyl group, and a thiazole moiety. These substituents contribute to the compound's unique physicochemical properties and biological activity. The presence of the thiazole ring, in particular, has been linked to various pharmacological effects, making this compound a promising candidate for drug development.
Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces production time but also minimizes the environmental impact of the manufacturing process.
The biological activity of CAS No. 335418-40-1 has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, research has shown that this compound exhibits antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress. These findings underscore the compound's versatility and its potential application in developing novel therapeutic agents.
In terms of applications, 5-(4-Chlorophenyl)-3-Hydroxy-4-(4-Methylbenzoyl)-1-(1,3-Thiazol-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One has shown promise in the field of oncology. Studies conducted at leading research institutions have explored its anti-cancer properties by evaluating its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity is a critical factor in drug development and highlights the compound's potential as a targeted therapy for various malignancies.
The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Researchers have investigated its potential as a fungicide and plant growth regulator. Field trials have demonstrated its efficacy in controlling fungal pathogens while promoting crop health and yield. These findings suggest that this compound could play a significant role in sustainable agriculture practices.
In conclusion, CAS No. 335418-40-1, or 5-(4-Chlorophenyl)-3-Hydroxy-4-(4-Methylbenzoyl)-1-(1,3-Thiazol-2-Yl)-2,5-Dihydro-1H-Pyrrol-2-One, represents a cutting-edge advancement in organic chemistry with multifaceted applications across various industries. Its unique structure, coupled with recent breakthroughs in synthesis and biological activity studies, positions it as a key player in future drug development and agricultural innovations.
335418-40-1 (5-(4-chlorophenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)